Antibiotic JI-20A
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Antibiotic JI-20A is an aminoglycoside.
Scientific Research Applications
Biosynthetic Pathways
Assembly of a Novel Biosynthetic Pathway : Ni et al. (2016) discuss the construction of a new biosynthetic pathway for high-level gentamicin B production, which uses JI-20A as a precursor. By disrupting specific genes and integrating others, they achieved a 14-fold increase in JI-20A production, which significantly enhanced the overall yield of gentamicin B (Ni et al., 2016).
Mechanistic Insights into Dideoxygenation : Li et al. (2021) provide insights into the dideoxygenation process in gentamicin biosynthesis, starting with the phosphorylation of JI-20A. This study illuminates the complex enzymatic actions that transform JI-20A into the gentamicin C complex, revealing key aspects of aminoglycoside antibiotic production (Li et al., 2021).
Fermentation and Production Enhancement
Effect of Amino Acids in Fermentation : Xu Li-lin (2002) studied the impact of different amino acids on the fermentation of JI-20A, finding that specific amino acids like methionine or leucine can enhance the production capability of the antibiotic JI-20A (Xu Li-lin, 2002).
Influence of Phosphate Concentration : Che Jian (2007) discovered that controlling the phosphate concentration during the biosynthesis phase of JI-20A can significantly enhance its production. Lower phosphate concentrations led to increased alkaline phosphatase activity and enhanced JI-20A production (Che Jian, 2007).
properties
Molecular Formula |
C19H39N5O9 |
---|---|
Molecular Weight |
481.5 g/mol |
IUPAC Name |
(2R,3R,4R,5R)-2-[(1S,2S,3R,4S,6R)-4,6-diamino-3-[(2R,3R,4R,5S,6R)-3-amino-6-(aminomethyl)-4,5-dihydroxyoxan-2-yl]oxy-2-hydroxycyclohexyl]oxy-5-methyl-4-(methylamino)oxane-3,5-diol |
InChI |
InChI=1S/C19H39N5O9/c1-19(29)5-30-18(13(28)16(19)24-2)33-15-7(22)3-6(21)14(12(15)27)32-17-9(23)11(26)10(25)8(4-20)31-17/h6-18,24-29H,3-5,20-23H2,1-2H3/t6-,7+,8+,9+,10+,11+,12-,13+,14+,15-,16+,17+,18+,19-/m0/s1 |
InChI Key |
YQGZDAPJXRYYLX-ZFAMMYHGSA-N |
Isomeric SMILES |
C[C@@]1(CO[C@@H]([C@@H]([C@H]1NC)O)O[C@H]2[C@@H](C[C@@H]([C@H]([C@@H]2O)O[C@@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CN)O)O)N)N)N)O |
SMILES |
CC1(COC(C(C1NC)O)OC2C(CC(C(C2O)OC3C(C(C(C(O3)CN)O)O)N)N)N)O |
Canonical SMILES |
CC1(COC(C(C1NC)O)OC2C(CC(C(C2O)OC3C(C(C(C(O3)CN)O)O)N)N)N)O |
synonyms |
antibiotic JI 20A antibiotic JI-20A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.